Cas no 68661-19-8 (Methyl Benzoate-2,3,4,5,6-d5)

Methyl Benzoate-2,3,4,5,6-d5 is a deuterated analog of methyl benzoate, where five hydrogen atoms on the aromatic ring are replaced with deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise structural analysis. Its high isotopic purity (>98%) ensures minimal interference in tracer studies, making it valuable for kinetic and mechanistic research. The compound's stability under standard conditions allows for reliable use in synthetic and analytical applications. Methyl Benzoate-2,3,4,5,6-d5 is particularly suited for investigating reaction pathways, metabolic studies, and as an internal standard in quantitative analyses.

Methyl Benzoate-2,3,4,5,6-d5 structure

Product Name:Methyl Benzoate-2,3,4,5,6-d5

CAS No:68661-19-8

MF:C₈H₈O₂

MW:141.178730964661

CID:502659

PubChem ID:90474877

Update Time:2025-06-07

Methyl Benzoate-2,3,4,5,6-d5 Chemical and Physical Properties

Names and Identifiers

- Benzoic-d5acid, methyl ester (7CI,9CI)
- METHYL BENZOATE-2,3,4,5,6-D5
- Methyl 2,3,4,5,6-pentadeuteriobenzoate
- D98427
- 68661-19-8
- Methyl Benzoate-2,3,4,5,6-d5
- Inchi： 1S/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3/i2D,3D,4D,5D,6D
- InChI Key： QPJVMBTYPHYUOC-VIQYUKPQSA-N
- SMILES： O(C)C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

Exact Mass: 141.083813223g/mol
Monoisotopic Mass: 141.083813223g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26.3Å²

Methyl Benzoate-2,3,4,5,6-d5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B203917-10mg	Methyl Benzoate-2,3,4,5,6-d5	68661-19-8	10mg	$ 64.00	2023-04-19
TRC	B203917-50mg	Methyl Benzoate-2,3,4,5,6-d5	68661-19-8	50mg	$ 81.00	2023-04-19
TRC	B203917-100mg	Methyl Benzoate-2,3,4,5,6-d5	68661-19-8	100mg	$ 98.00	2023-04-19
A2B Chem LLC	AH14826-500mg	METHYL BENZOATE-2,3,4,5,6-D5	68661-19-8	500mg	$350.00	2024-04-19
A2B Chem LLC	AH14826-1g	METHYL BENZOATE-2,3,4,5,6-D5	68661-19-8	1g	$498.00	2024-04-19